Cas no 441290-81-9 (3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide)
3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
- (E)-3-methoxy-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide
- Benzamide, 3-methoxy-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-
- SR-01000445518
- 3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide
- AKOS024600649
- 441290-81-9
- CCG-342904
- SR-01000445518-1
- 3-methoxy-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide
- Oprea1_021491
- F0817-0268
-
- Inchi: 1S/C20H16N2O2S/c1-22-17-11-10-13-6-3-4-9-16(13)18(17)25-20(22)21-19(23)14-7-5-8-15(12-14)24-2/h3-12H,1-2H3
- InChI Key: TVFFJTYCUMFNJT-UHFFFAOYSA-N
- SMILES: C(N=C1N(C)C2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC=CC(OC)=C1
Computed Properties
- Exact Mass: 348.09324893g/mol
- Monoisotopic Mass: 348.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 561.6±52.0 °C(Predicted)
- pka: -0.25±0.20(Predicted)
3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0817-0268-2μmol |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-5μmol |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-10μmol |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-20μmol |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-1mg |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-2mg |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-3mg |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-4mg |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-5mg |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0817-0268-10mg |
3-methoxy-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide |
441290-81-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
3-Methoxy-N-(2E)-3-Methyl-2H,3H-Naphtho[2,1-D][1,3]Thiazol-2-Ylidenebenzamide: A Comprehensive Overview
The compound with CAS No. 441290-81-9, known as 3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. Recent studies have highlighted its role in biomedical imaging and cancer therapy, making it a subject of intense research interest.
The molecular structure of 3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide is characterized by a naphthothiazole core, which is a heterocyclic aromatic system. This core is further substituted with a methoxy group and a benzamide moiety. The naphthothiazole ring system is known for its strong absorption properties in the visible spectrum, making it an excellent candidate for applications in optoelectronics and photovoltaics. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound with unprecedented accuracy, shedding light on its potential for use in next-generation solar cells.
In the realm of pharmaceuticals, naphthothiazole derivatives like this compound have shown promise as anticancer agents. Studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated that these compounds can selectively target cancer cells while minimizing toxicity to healthy tissues. The methoxy group attached to the benzamide moiety plays a crucial role in enhancing the compound's solubility and bioavailability, making it more effective as a therapeutic agent.
The synthesis of 3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidenebenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly beneficial in constructing the naphthothiazole core efficiently.
From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Initial studies suggest that it has a relatively low environmental footprint compared to other synthetic organic compounds. However, further research is needed to fully understand its long-term effects on ecosystems.
In conclusion, CAS No. 441290-81-9 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising biological activity make it a valuable addition to the arsenal of modern chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
441290-81-9 (3-methoxy-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)